Cas no 860787-34-4 (3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione)

• Product Name: 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione
• CAS No: 860787-34-4
• MDL: MFCD05975050
• CID: 4661437
• Update Time: 2025-06-14

3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROBENZYL)-5,5-DIMETHYL-1H-IMIDAZOLE-2,4(3H,5H)-DIONE
• 2,4-Imidazolidinedione, 3-[(4-chlorophenyl)methyl]-5,5-dimethyl-
• 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione

• MDL： MFCD05975050

Additional information on 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione

Comprehensive Overview of 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione (CAS No. 860787-34-4)

3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione (CAS No. 860787-34-4) is a specialized organic compound with a unique molecular structure, combining a chlorophenyl group with a dimethylimidazolidine-dione core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection. Researchers are increasingly exploring its synthetic pathways, biological activity, and industrial scalability, making it a trending topic in scientific discussions.

The compound's imidazolidine-2,4-dione backbone is structurally analogous to hydantoin derivatives, which are known for their diverse pharmacological properties. Recent studies highlight its potential as a bioactive scaffold for designing novel therapeutics targeting metabolic disorders and inflammatory conditions. With the rise of precision medicine and green chemistry, CAS No. 860787-34-4 is being evaluated for its compatibility with sustainable synthesis methods, aligning with global demands for eco-friendly chemical processes.

From an agrochemical perspective, the 4-chlorophenyl moiety in 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione suggests possible pesticidal or herbicidal activity. This aligns with current industry trends focusing on low-toxicity crop protection agents and residue-free formulations. Regulatory bodies and manufacturers are actively investigating its environmental persistence and biodegradability, addressing growing consumer concerns about food safety and ecosystem health.

The synthesis of 860787-34-4 typically involves multi-step organic reactions, including N-alkylation and cyclocondensation processes. Optimizing these procedures for high-yield production remains a key focus, particularly for pharmaceutical-grade material. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability—a vital consideration given the compound's potential use in formulation development.

In material science, the crystalline properties of 5,5-dimethylimidazolidine-2,4-dione derivatives have sparked interest for their potential in molecular encapsulation and crystal engineering. Researchers are examining its hydrogen-bonding patterns to develop novel functional materials, coinciding with advancements in nanotechnology and drug delivery systems.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione serves as a valuable template for medicinal chemistry optimization. Computational modeling and in silico screening are being employed to predict its interactions with biological targets, reducing development timelines for potential applications.

The compound's stability under various pH conditions and thermal profiles is another area of investigation, particularly for formulation scientists working on extended-release dosage forms. Such data is crucial for meeting regulatory requirements in pharmaceutical submissions and quality-by-design (QbD) initiatives.

With increasing patent activity surrounding imidazolidine-dione derivatives, CAS No. 860787-34-4 represents an important case study in intellectual property strategy for specialty chemicals. Its structural features offer multiple sites for derivatization, creating opportunities for novel compound libraries in high-throughput screening platforms.

Environmental fate studies of chlorophenyl-containing compounds like 860787-34-4 are gaining prominence in light of REACH regulations and green chemistry metrics. Lifecycle assessments are being conducted to evaluate its environmental footprint across various application scenarios, reflecting the chemical industry's shift toward sustainability benchmarking.

In analytical chemistry, method development for trace detection of 3-[(4-chlorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione in complex matrices is advancing, utilizing techniques like LC-MS/MS and GC-ECD. These advancements support compliance monitoring and environmental risk assessment protocols for emerging chemical entities.

The compound's potential as a chemical intermediate continues to drive innovation in process chemistry, with emphasis on atom economy and catalytic efficiency. Continuous flow chemistry approaches are being explored to enhance the safety and productivity of its manufacturing processes.

As research progresses, 860787-34-4 exemplifies the intersection of traditional heterocyclic chemistry with modern drug discovery paradigms. Its development trajectory mirrors broader trends in small molecule therapeutics and agrochemical innovation, positioning it as a compound of continuing scientific and industrial relevance.